2-chloro-N-methylisonicotinamide
Cat. No. B146135
M. Wt: 170.59 g/mol
InChI Key: HZCPKEZVYGEGEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06586423B2
Procedure details
2-Chloroisonicotinic acid (12-2, 2.0 g, 12.7 mmole), N,O-dimethylhydroxylamine hydrochloride (3.71 g, 38.1 mmole), EDC (2.92 g, 15.2 mmole), and HOBt (2.06 g, 15.2 mmole) were combined in dry DMF (40 mL). To this was added Et3N (8.9 mL, 63.47 mmole) at RT. After 60 hr the mixture was diluted with H2O and extracted with EtOAc (4×). The combined organic layers were washed with H2O, brine; then dried (MgSO4), filtered, and concentrated to give the titled compound as an amber oil which solidified on standing. The material was sufficiently pure for use in the next step. 1H-NMR (500 MHz, CDCl3) δ8.47 (d, 1H, J=5.13 Hz), 7.57 (s, 1H), 7.45 (m, 1H), 3.56 (s, 3H), 3.38 (s, 3H).
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
3.71 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][N:11]=1)[C:5]([NH:7][CH3:8])=[O:6].Cl.CN[O:15][CH3:16].C(Cl)CCl.C1C=CC2N(O)N=NC=2C=1.CCN(CC)CC>CN(C=O)C.O>[Cl:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][N:11]=1)[C:5]([N:7]([O:15][CH3:16])[CH3:8])=[O:6] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(C(=O)NC)C=CN1
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Step Two
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Name
|
N,O-dimethylhydroxylamine hydrochloride
|
|
Quantity
|
3.71 g
|
|
Type
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reactant
|
|
Smiles
|
Cl.CNOC
|
Step Three
|
Name
|
|
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Quantity
|
2.92 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCl)Cl
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Step Four
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Name
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|
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Quantity
|
2.06 g
|
|
Type
|
reactant
|
|
Smiles
|
C=1C=CC2=C(C1)N=NN2O
|
Step Five
|
Name
|
|
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Quantity
|
8.9 mL
|
|
Type
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reactant
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Smiles
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CCN(CC)CC
|
Step Six
|
Name
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|
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Quantity
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40 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C)C=O
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Step Seven
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
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extracted with EtOAc (4×)
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WASH
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Type
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WASH
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|
Details
|
The combined organic layers were washed with H2O, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
then dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClC=1C=C(C(=O)N(C)OC)C=CN1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
